2-Mercapto imidazoline

• CAS No.: 12261-94-8
• Product Name: 2-Mercapto imidazoline
• Molecular Formula: C3H6N2S
• Molecular Weight: 102.16 g/mol
• IUPAC Name: imidazolidine-2-thione
• Standard InChI: InChI=1S/C3H6N2S/c6-3-4-1-2-5-3/h1-2H2,(H2,4,5,6)
• Standard InChIKey: PDQAZBWRQCGBEV-UHFFFAOYSA-N
• Isomeric SMILES: C1CN=C(N1)S
• SMILES: C1CNC(=S)N1
• Canonical SMILES: C1CN=C(N1)S
• Boiling Point: 446 to 595 °F at 760 mm Hg (NIOSH, 2016); 347.18 °C; 446-595°F
• Colorform: Needles, prisms from alcohol or amyl alcohol; White to pale-green crystals
• Density: Density (at 20 °C): 1,26-1,28 g/cm³
• Flash Point: 486 °F (NTP, 1992); 252 °C; 486°F
• Melting Point: 397 to 399 °F (NTP, 1992); 203.0 °C; 203 °C; 194 °C; 392°F
• Physical Description: Ethylene thiourea appears as white to pale green crystals or an off-white solid. Odorless when pure, but technical product may have an amine odor. (NTP, 1992); DryPowder; PelletsLargeCrystals; WHITE CRYSTALS OR POWDER.; White to pale-green, crystalline solid with a faint, amine odor.; White to pale-green, crystalline solid with a faint, amine odor. [Note: Used as an accelerator in the curing of polychloroprene & other elastomers.]
• Description: Ethylene thiourea appears as white to pale green crystals or an off-white solid. Odorless when pure, but technical product may have an amine odor. (NTP, 1992); Ethylene thiourea is used in the rubber industry and in the production of some fungicides. No information is available on the acute (short-term) or chronic (long-term) effects of ethylene thiourea in humans. In rodents chronically exposed to ethylene thiourea in their diet, effects on the thyroid have been observed. Ethylene thiourea has been shown to be a potent teratogen (causes birth defects) in rats orally or dermally exposed. A study of female workers occupationally exposed to ethylene thiourea did not report an increased incidence of thyroid cancer. In a study by the National Toxicology Program (NTP), an increased incidence of thyroid tumors in rats, and thyroid, liver, and pituitary gland tumors in mice exposed to ethylene thiourea were noted. EPA has classified ethylene thiourea as a Group B2, probable human carcinogen.; Ethylenethiourea is a member of imidazolidines.
• Solubility: 1 to 5 mg/mL at 64° F (NTP, 1992); 0.20 M; Soluble in ethanol; slightly soluble in dimethyl sulfoxide; insoluble in ethyl ether, benzene, chloroform; Moderately soluble in methanol, ethanol, ethylene glycol, pyridine; insoluble in acetone, ether, chloroform, benzene, ligroin; Soluble in ethanol; insoluble in ethyl ether and benzene.; Slightly soluble at room temperature in methanol, ethanol, acetic acid, naphtha.; 2 g/100 mL water at 30 °C; 9 g/100 mL water at 60 °C; 44 g/100 mL water at 90 °C; Solubility in water, g/100ml at 30 °C: 2 (moderate); >15.3 [ug/mL]; (86°F): 2%
• Synonyms: 2 Mercaptoimidazoline; 2-Mercaptoimidazoline; Ethylenethiourea; imidazolidine-2-thione; Imidazolidinethione
• Vapor Pressure: less than 1 mm Hg at 68 °F (NTP, 1992); 2.02X10-6 mm Hg at 25 °C (est); Vapor pressure, Pa at 25 °C: 133; 16 mmHg
• PubChem Compound: 2723650
• Last Modified: Nov 11 2021